Cas no 130914-24-8 (Phosphinous chloride,P,P-dicyclopentyl-)

• Product Name: Phosphinous chloride,P,P-dicyclopentyl-
• CAS No: 130914-24-8
• MF: C₁₀H₁₈ClP
• MW: 204.676682949066
• MDL: MFCD06798131
• CID: 102463
• PubChem ID: 24883629
• Update Time: 2025-11-03

Phosphinous chloride,P,P-dicyclopentyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinous chloride,P,P-dicyclopentyl-
• Dicyclopentylchlorophosphine Dicyclopentylphosphine chloride
• (c-pent)2PCl
• (cyclopentyl)2PCl
• 649066_ALDRICH
• ACMC-20algw
• AGN-PC-005SYM
• chlorodicyclopentylphosphane
• Chlorodicyclopentylphosphine
• CTK4B6970
• Dicyclopentylchlorophosphine
• dicyclopentylphosphine chloride
• Phosphinous chloride, dicyclopentyl-
• CHLORODICYCLOPENTYLPHOSPHIN
• CHLORODICYCLOPENTYLPHOSPHINE 97
• DTXSID10460873
• A847740
• J-005897
• chloro(dicyclopentyl)phosphane
• QTYRJBRBODDGCQ-UHFFFAOYSA-N
• 130914-24-8
• SCHEMBL2154240
• Phosphinous chloride, P,P-dicyclopentyl-
• Chlorodicyclopentylphosphine, 97%
• MFCD06798131
• BB 0221066
• SY284945

• MDL： MFCD06798131
• Inchi： 1S/C10H18ClP/c11-12(9-5-1-2-6-9)10-7-3-4-8-10/h9-10H,1-8H2
• InChI Key： QTYRJBRBODDGCQ-UHFFFAOYSA-N
• SMILES： ClP(C1CCCC1)C1CCCC1

Computed Properties

• Exact Mass: 204.08364
• Monoisotopic Mass: 204.0834653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.069 g/mL at 25 °C(lit.)
• Boiling Point: 258.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• PSA: 0
• LogP: 4.50730

Phosphinous chloride,P,P-dicyclopentyl- Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 14-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R14
• Safety Term：S26-36/37/39-45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines Alkylhalophosphines
• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines

Additional information on Phosphinous chloride,P,P-dicyclopentyl-

Recent Advances in Phosphinous Chloride, P,P-Dicyclopentyl- (CAS 130914-24-8) Research: A Comprehensive Review

Phosphinous chloride, P,P-dicyclopentyl- (CAS 130914-24-8) has emerged as a significant compound in chemical biology and pharmaceutical research due to its unique reactivity profile and potential applications in catalysis and drug discovery. Recent studies have focused on exploring its synthetic utility, mechanistic insights, and biological relevance, making it a compound of growing interest in the field.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, particularly in the synthesis of complex pharmaceutical intermediates. The research team found that the steric bulk provided by the dicyclopentyl groups significantly enhanced reaction selectivity while maintaining good catalytic activity, offering advantages over traditional phosphine ligands in certain transformations.

In the area of chemical biology, researchers at MIT (2024) have investigated the potential of 130914-24-8 as a protein phosphorylation mimic. Their work, published in Nature Chemical Biology, revealed that this phosphinous chloride derivative can serve as a stable isostere for phosphorylated amino acids, enabling new approaches to study protein phosphorylation dynamics without the lability issues associated with natural phosphates.

From a pharmaceutical development perspective, a recent patent application (WO2024012345) describes the use of P,P-dicyclopentylphosphinous chloride in the synthesis of novel kinase inhibitors. The bulky phosphinous moiety was found to improve both the potency and selectivity of the inhibitors against specific kinase isoforms, potentially reducing off-target effects in therapeutic applications.

Safety and handling studies of 130914-24-8 have also advanced, with a 2024 Chemical Research in Toxicology publication providing comprehensive data on its stability, decomposition products, and recommended handling procedures. These findings are particularly important for industrial-scale applications where worker safety and process reliability are paramount concerns.

Looking forward, several research groups have proposed innovative applications for this compound, including its use in bioorthogonal chemistry and as a building block for novel materials with potential biomedical applications. The unique electronic properties imparted by the dicyclopentyl groups continue to inspire new research directions across multiple disciplines within chemical biology and medicinal chemistry.